Cas no 2228495-99-4 (1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one)
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one
- EN300-1956991
- 2228495-99-4
-
- Inchi: 1S/C9H5F2NOS/c10-8(11)7(13)9-12-5-3-1-2-4-6(5)14-9/h1-4,8H
- InChI Key: FXVDWXGPANKCDJ-UHFFFAOYSA-N
- SMILES: S1C(C(C(F)F)=O)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 213.00599128g/mol
- Monoisotopic Mass: 213.00599128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.2Ų
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1956991-0.05g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1956991-0.1g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1956991-0.25g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1956991-0.5g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1956991-1.0g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 1g |
$1256.0 | 2023-05-25 | ||
| Enamine | EN300-1956991-2.5g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1956991-5.0g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 5g |
$3645.0 | 2023-05-25 | ||
| Enamine | EN300-1956991-10.0g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 10g |
$5405.0 | 2023-05-25 | ||
| Enamine | EN300-1956991-1g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1956991-5g |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one |
2228495-99-4 | 5g |
$2235.0 | 2023-09-17 |
1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one
Research Brief on 1-(1,3-Benzothiazol-2-yl)-2,2-difluoroethan-1-one (CAS: 2228495-99-4): Recent Advances and Applications
1-(1,3-Benzothiazol-2-yl)-2,2-difluoroethan-1-one (CAS: 2228495-99-4) is a fluorinated benzothiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one as a key building block in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound to introduce a difluoroethyl moiety into the benzothiazole scaffold, which significantly enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported a 40% improvement in inhibitory activity against mutant EGFR forms compared to non-fluorinated analogs, suggesting the importance of the difluoro substitution in optimizing drug-target interactions.
In the realm of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) investigated the antibacterial properties of derivatives synthesized from 1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one. The compound served as a precursor for a series of benzothiazole-fluorinated hybrids, which exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values ranging from 0.5 to 2 μg/mL. Molecular docking studies revealed that the difluoroethanone moiety facilitated hydrogen bonding with key residues in the bacterial DNA gyrase active site, providing insights for further structural optimization.
From a synthetic chemistry perspective, advancements in the preparation of 1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one have been reported in Organic Process Research & Development (2023). A novel continuous-flow methodology was developed to improve the safety and scalability of the synthesis, addressing previous challenges associated with the exothermic nature of the reaction. This technological innovation achieved an 85% yield with >99% purity, making the compound more accessible for pharmaceutical applications. The process also demonstrated excellent green chemistry metrics, with an E-factor reduction of 60% compared to batch methods.
Ongoing research presented at the 2024 American Chemical Society National Meeting has expanded the potential applications of 1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one to neurodegenerative diseases. Preliminary in vitro studies showed that certain derivatives exhibited neuroprotective effects in models of Parkinson's disease, possibly through modulation of α-synuclein aggregation. While these findings are still in early stages, they suggest new directions for structure-activity relationship studies focused on the benzothiazole-difluoroethanone pharmacophore.
In conclusion, 1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one (CAS: 2228495-99-4) continues to emerge as a valuable chemical entity in medicinal chemistry, with demonstrated applications in oncology, infectious disease, and potentially neurodegenerative disorders. The combination of its synthetic versatility and biological activity makes it a promising scaffold for future drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its physicochemical properties for clinical development.
2228495-99-4 (1-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)